Cas no 209002-38-0 (b-D-Glucopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI))

b-D-Glucopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI) structure
209002-38-0 structure
Product Name:b-D-Glucopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI)
CAS No:209002-38-0
MF:C24H25BrO10
MW:553.35330748558
CID:242076
PubChem ID:118855939
Update Time:2025-04-19

b-D-Glucopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI)
    • (6-BROMO-2-NAPHTHYL)-2,3,4,6-TETRA-O-ACETYL-β-D-GLUCOPYRANOSIDE
    • (6-BROMO-2-NAPHTHYL)-2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSIDE
    • (6-BROMO-2-NAPHTHYL)-2,3,4,6-TETRA-O-ACETYL-SS-D-GLUCOPYRANOSIDE
    • 209002-38-0
    • Inchi: 1S/C24H25BrO10/c1-12(26)30-11-20-21(31-13(2)27)22(32-14(3)28)23(33-15(4)29)24(35-20)34-19-8-6-16-9-18(25)7-5-17(16)10-19/h5-10,20-24H,11H2,1-4H3/t20-,21-,22+,23-,24-/m1/s1
    • InChI Key: YJWIJKXVZMWBCT-GNADVCDUSA-N
    • SMILES: BrC1C=CC2=C(C=1)C=CC(=C2)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 552.06300
  • Monoisotopic Mass: 552.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 788
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 124A^2

Experimental Properties

  • PSA: 123.66000
  • LogP: 3.06420
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